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Compound of Interest

Compound Name: UDP-glucuronic acid trisodium

Cat. No.: B15603978 Get Quote

For researchers and scientists in drug development, ensuring the safe disposal of laboratory

chemicals is paramount. This guide provides a detailed, step-by-step procedure for the proper

disposal of UDP-glucuronic acid trisodium salt, a crucial precursor in the biosynthesis of

many polysaccharides and glycoconjugates. While not classified as a hazardous substance,

adherence to standard laboratory safety protocols is essential to maintain a safe working

environment.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). This minimizes exposure and ensures personal safety.

Personal Protective Equipment (PPE):

Respiratory Protection: Wear a dust mask or respirator to avoid inhaling dust particles.[2]

Hand Protection: Use nitrile or latex gloves.

Eye Protection: Safety glasses or goggles are mandatory.

Skin and Body Protection: A lab coat should be worn to protect skin and clothing.

In the event of accidental release, the following measures should be taken:
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Spill: Avoid dust formation.[2] Sweep up the solid material, shovel it into a suitable, closed

container, and arrange for disposal.[2]

Environmental Precaution: Prevent the product from entering drains.[2]

Step-by-Step Disposal Procedure
The disposal of UDP-glucuronic acid trisodium salt should be conducted in a manner that

ensures the safety of laboratory personnel and compliance with institutional and local

regulations for non-hazardous chemical waste.

Containerization:

Place the waste UDP-glucuronic acid trisodium salt into a clearly labeled, sealed

container. The container should be suitable for chemical waste.

Ensure the container is kept tightly closed in a dry and well-ventilated place.[2]

Labeling:

Label the waste container clearly with the full chemical name: "Waste UDP-glucuronic
acid trisodium salt".

Include the CAS number (63700-19-6) and any other institutional-required information.

Storage:

Store the sealed waste container in a designated chemical waste storage area.

This area should be away from incompatible materials and general laboratory traffic.

Recommended short-term storage temperature is 2-8°C, and long-term is -20°C.[2]

Waste Collection:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all institutional procedures for waste pickup and documentation.
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for UDP-glucuronic
acid trisodium salt.

Property Value

Molecular Formula C₁₅H₁₉N₂Na₃O₁₈P₂

Molecular Weight 646.23 g/mol

Melting Point >175°C (decomposes)

Solubility in Water 50 mg/mL

Storage Temperature -20°C

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of UDP-
glucuronic acid trisodium salt.
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Start: Have Waste
UDP-glucuronic acid trisodium salt

1. Don Personal
Protective Equipment (PPE)

2. Place Waste in a
Labeled, Sealed Container

3. Label Container with
Chemical Name and CAS Number

4. Store in Designated
Chemical Waste Area

5. Arrange for Professional
Waste Collection (EHS)

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for UDP-glucuronic acid trisodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. biocrick.com [biocrick.com]

To cite this document: BenchChem. [Safe Disposal of UDP-Glucuronic Acid Trisodium Salt: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603978#udp-glucuronic-acid-trisodium-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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